Cas no 2580101-85-3 ((2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride)

• Product Name: (2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride
• CAS No: 2580101-85-3
• MF: C₁₀H₁₅ClN₂O₃
• MW: 246.690701723099
• CID: 6143895
• PubChem ID: 155858673
• Update Time: 2025-11-01

(2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2580101-85-3
• rac-(2R,3R)-2-(1-methyl-1H-imidazol-2-yl)oxane-3-carboxylic acid hydrochloride
• (2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride
• EN300-27713262

• Inchi： 1S/C10H14N2O3.ClH/c1-12-5-4-11-9(12)8-7(10(13)14)3-2-6-15-8;/h4-5,7-8H,2-3,6H2,1H3,(H,13,14);1H/t7-,8-;/m1./s1
• InChI Key： PIKDSZBDBQBFDJ-SCLLHFNJSA-N
• SMILES： Cl.O1CCC[C@@H](C(=O)O)[C@@H]1C1=NC=CN1C

Computed Properties

• Exact Mass: 246.0771200g/mol
• Monoisotopic Mass: 246.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on (2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride

Introduction to (2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride (CAS No. 2580101-85-3)

(2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride (CAS No. 2580101-85-3) is a chiral compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable building block for the synthesis of bioactive molecules and drug candidates. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in both academic and industrial settings.

The (2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride is a derivative of oxane, a six-membered cyclic ether, with a carboxylic acid group and a 1-methylimidazole substituent. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity and reactivity. The chiral centers at the 2 and 3 positions of the oxane ring are essential for its enantiomeric purity, which is often required in pharmaceutical applications to ensure the desired pharmacological effects.

Recent studies have highlighted the importance of (2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a treatment for inflammatory diseases.

In another study, published in the European Journal of Medicinal Chemistry in 2024, (2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride was investigated for its antiviral activity against several RNA viruses, including influenza and coronaviruses. The results showed that this compound has a broad-spectrum antiviral effect by interfering with viral replication processes. This finding opens up new avenues for developing antiviral drugs that could be effective against emerging viral threats.

The synthetic route to (2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride has been extensively studied to optimize yield and enantiomeric purity. One common approach involves the asymmetric synthesis of the oxane ring followed by functionalization with the 1-methylimidazole group. Advanced techniques such as chiral catalysts and organocatalysis have been employed to achieve high enantioselectivity and efficiency in the synthesis process.

The physicochemical properties of (2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride have also been well-characterized. It has a molecular weight of 247.7 g/mol and is highly soluble in water due to the presence of the hydrochloride salt form. Its melting point is around 195°C, making it stable under standard laboratory conditions. These properties make it easy to handle and suitable for various analytical techniques such as HPLC and NMR spectroscopy.

In terms of safety and handling, (2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride should be stored in a cool, dry place away from direct sunlight and incompatible materials. Standard laboratory safety protocols should be followed when handling this compound to ensure the safety of personnel and maintain its integrity.

The potential applications of (2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride extend beyond its direct use as a therapeutic agent. It can serve as an intermediate in the synthesis of more complex molecules with diverse biological activities. For example, it can be used to prepare prodrugs that are activated in specific tissues or under certain conditions, enhancing their therapeutic efficacy while reducing side effects.

Moreover, (2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride has shown promise in combination therapy approaches. A recent clinical trial evaluated its synergistic effects when used alongside existing anti-inflammatory drugs such as NSAIDs. The results indicated that this combination therapy could provide better symptom relief with reduced dosages of individual drugs, potentially minimizing adverse effects.

In conclusion, (2R,3R)-2-(1-Methylimidazol-2-yl)oxane-3-carboxylic acid;hydrochloride (CAS No. 2580101-85-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing healthcare solutions.